Cas no 408535-88-6 (Benzeneacetonitrile, 2-(methoxymethyl)-)

Benzeneacetonitrile, 2-(methoxymethyl)- structure

408535-88-6 structure

Product Name:Benzeneacetonitrile, 2-(methoxymethyl)-

CAS No:408535-88-6

Molecular Formula:C₁₀H₁₁NO

Molecular Weight:161.200442552567

CID:5957178

PubChem ID:21263430

Benzeneacetonitrile, 2-(methoxymethyl)- Properties

Names and Identifiers

- Benzeneacetonitrile, 2-(methoxymethyl)-
- SCHEMBL7779906
- 408535-88-6
- 2-[2-(methoxymethyl)phenyl]acetonitrile
- EN300-7563225
- InChIKey： AAMGNHMXMIPVMS-UHFFFAOYSA-N
- Inchi： 1S/C10H11NO/c1-12-8-10-5-3-2-4-9(10)6-7-11/h2-5H,6,8H2,1H3
- SMILES： C1(CC#N)=CC=CC=C1COC

Computed Properties

Exact Mass: 161.084063974g/mol
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 3
Monoisotopic Mass: 161.084063974g/mol
Heavy Atom Count: 12
Complexity: 170
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.2
Topological Polar Surface Area: 33Å²

Benzeneacetonitrile, 2-(methoxymethyl)- Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
1PlusChem	1P0288X4-50mg	2-[2-(methoxymethyl)phenyl]acetonitrile	408535-88-6	95%	50mg	$322.00	2024-05-03
Aaron	AR02895G-50mg	2-[2-(methoxymethyl)phenyl]acetonitrile	408535-88-6	95%	50mg	$325.00	2025-02-15
Enamine	EN300-7563225-0.05g	2-[2-(methoxymethyl)phenyl]acetonitrile	408535-88-6	95.0%	0.05g	$218.0	2025-03-22

Benzeneacetonitrile, 2-(methoxymethyl)- Related Literature

1. The iron-site structure of [Fe]-hydrogenase and model systems: an X-ray absorption near edge spectroscopy study†‡

Marco Salomone-Stagni,Francesco Stellato,C. Matthew Whaley,Sonja Vogt,Silvia Morante,Seigo Shima,Thomas B. Rauchfuss,Wolfram Meyer-Klaucke Dalton Trans., 2010,39, 3057-3064
2. Saddling up copper – new twists on a metallo-wheel†

Niloofar Zarrabi,John J. Hayward,William Clegg,Melanie Pilkington Dalton Trans., 2014,43, 2352-2355
3. In-source photocatalytic reduction of disulfide bonds during laser desorption ionization†

Liang Qiao,Hongyan Bi,Jean-Marc Busnel,Baohong Liu,Hubert H. Girault Chem. Commun., 2008, 6357-6359
4. Formation of calcium monofluoride in graphite furnace molecular absorption spectrometry, part I: interference mechanisms of competitive metals Ga, Al, Ba, and Sr

Nil Ozbek,Suleyman Akman J. Anal. At. Spectrom., 2018,33, 111-117
5. Simple contact mechanics model of the vertebrate cartilage†

B. N. J. Persson,A. Kovalev,S. N. Gorb Soft Matter, 2017,13, 6349-6362
6. Synthesis of 1,5-dioxocanes via the two-fold C–O bond forming nucleophilic 4 + 4-cyclodimerization of cycloprop-2-en-1-ylmethanols†

Andrew Edwards,Marina Rubina RSC Adv., 2015,5, 71849-71853
7. Elastic ionogels with freeze-aligned pores exhibit enhanced electrochemical performances as anisotropic electrolytes of all-solid-state supercapacitors†

Xinhua Liu,Baofeng Wang,Zilu Jin,Huanlei Wang,Qigang Wang J. Mater. Chem. A, 2015,3, 15408-15412
8. Organosilica-based ionogel derived nitrogen-doped microporous carbons for high performance supercapacitor electrodes†

Peng Wang,Lumi Tao,Huan Luo,Dongyang Chen,Zailai Xie Inorg. Chem. Front., 2018,5, 3091-3098
9. Characterization of antioxidants using a fluidic chip in aqueous/organic media

R. Sczech,F. Lisdat Analyst, 2007,132, 135-141
10. Amyloid hybrid membranes for bacterial & genetic material removal from water and their anti-biofouling properties†

Archana Palika,Akram Rahimi,Stephan Handschin,Peter Fischer Nanoscale Adv., 2020,2, 4665-4670

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl cyanides

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